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Compound of Interest

Compound Name:
2-(3-Chloro-4-

methoxyphenyl)acetonitrile

CAS No.: 7569-58-6

Cat. No.: B1621149

Get Quote

Part 1: Executive Safety Directive
Do NOT treat this compound as a simple inorganic cyanide. 2-(3-Chloro-4-
methoxyphenyl)acetonitrile (CAS: 7569-58-6) is a halogenated aromatic nitrile. Unlike

inorganic cyanides (e.g., NaCN), this compound possesses a covalent carbon-nitrogen bond

that is stable under normal conditions but can release hydrogen cyanide (HCN) gas upon

thermal decomposition or exposure to strong acids.

Critical Operational Constraints:

NO Bleach Treatment: Do not attempt to "quench" this organic nitrile with sodium

hypochlorite (bleach). This protocol is for free cyanides (

) and is ineffective and potentially dangerous for covalent organic nitriles.

Segregation is Vital: Store strictly away from acids (risk of HCN evolution) and oxidizers (risk

of fire/explosion).
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Disposal Path: The only validated disposal route is High-Temperature Incineration with off-

gas scrubbing (to capture HCl and NOx).

Part 2: Chemical Profile & Hazard Logic[1]
To handle this chemical safely, you must understand its molecular behavior.

Property Data Operational Implication

CAS Number 7569-58-6
Use for waste manifesting and

inventory tracking.

Formula

Contains Chlorine (requires

scrubber) and Nitrogen (NOx

potential).

Molecular Weight 181.62 g/mol
Heavy organic molecule; likely

solid or viscous liquid at RT.

Hazards
Acute Tox. 4

(Oral/Dermal/Inhal), Irritant

Harmful by all routes; skin

absorption is a significant risk.

Decomposition Releases HCN, HCl, NOx
Fire Risk: In a fire, this

becomes a gas chamber.

The "Why" Behind the Protocol
The Chlorine Atom: The presence of chlorine on the aromatic ring classifies this as

Halogenated Organic Waste. You cannot mix this with non-halogenated solvents (like

acetone/methanol waste) if your facility separates them, as halogenated waste requires

higher incineration temperatures and specific scrubbers to neutralize hydrochloric acid (HCl)

emissions.

The Nitrile Group: The acetonitrile moiety (

) is stable but can hydrolyze. In the presence of strong acids, the nitrile nitrogen can
protonate, potentially releasing HCN gas, especially if heated. Therefore, acidic waste
streams are strictly incompatible.
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Part 3: Personal Protective Equipment (PPE) Matrix
Standard nitrile exam gloves may offer insufficient protection against aromatic organic nitriles

due to permeation risks.

PPE Category Recommendation Technical Rationale

Hand Protection

Double Gloving:Inner: Nitrile (4

mil)Outer: Silver Shield®

(Laminate) or Viton®

Aromatic nitriles can permeate

standard nitrile rubber.

Laminate films provide a broad

chemical barrier.

Respiratory

Fume Hood

(Primary)N95/P100

(Particulate) if solidABEK Filter

(if outside hood)

Inhalation of dust or vapor can

cause systemic toxicity

(cyanosis-like symptoms).

Eye/Face Chemical Splash Goggles

Safety glasses are insufficient

for liquid handling; prevents

absorption via lacrimal ducts.

Body Tyvek® Lab Coat + Apron

Prevent contamination of

street clothes; standard cotton

coats absorb spills.

Part 4: Disposal & Waste Management Protocols
Waste Characterization
Classify this waste under the following streams for your hazardous waste contractor:

Primary Classification: Halogenated Organic Solvent/Solid.

Secondary Hazard: Toxic (Nitrile).

EPA Waste Codes (USA): D001 (Ignitable, if in flammable solvent), Lab Pack (general).

Note: While not explicitly P-listed, treat with P-list rigor due to toxicity.

Routine Disposal Workflow (The "Lab Pack" Method)
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This is the industry-standard method for disposing of research quantities (vials, small flasks).

Segregation:

Designate a specific waste container labeled: "HALOGENATED ORGANIC WASTE -

TOXIC."

Ensure the container material is compatible (HDPE or Glass; avoid metal if acidic

impurities are possible).

Solvent Dilution (Liquid Waste):

If the material is in solution (e.g., reaction mixture), ensure the solvent is compatible.

Compatible Solvents: Dichloromethane (DCM), Chloroform, Ethyl Acetate.

Incompatible: Do not mix with concentrated acids or oxidizers (Peroxides, Nitric Acid).

Solid Waste (Pure Compound):

Do not dissolve solely for disposal. Keep in the original vial if possible.

Place the vial into a wide-mouth HDPE waste jar dedicated to "Solid Toxic Waste."

Fill void space with vermiculite to prevent breakage.

Decision Logic for Waste Stream
The following diagram outlines the decision process for segregating this chemical.
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Waste: 2-(3-Chloro-4-methoxyphenyl)acetonitrile

Physical State?

Solid (Powder/Crystals) Liquid (Solution)

Place in Wide-Mouth Jar
(Solid Toxic Waste)

Is Solvent Halogenated?

Final Disposal:
High-Temp Incineration

(w/ HCl Scrubber)

Yes (e.g., DCM, Chloroform) No (e.g., Methanol, EtOAc)

Stream: Halogenated Organic Stream: Non-Halogenated Organic
(Mark as containing Halogens!)

Alert Contractor

Click to download full resolution via product page

Caption: Decision tree for segregating 2-(3-Chloro-4-methoxyphenyl)acetonitrile waste

streams to ensure proper incineration protocols.

Part 5: Emergency Spill Response (Operational)
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Scenario: You have dropped a 5g vial of the solid powder on the floor.

Step 1: Evacuate & Ventilate[1]

Alert nearby personnel.[2]

If outside a fume hood, increase lab ventilation (purge button).

Do not rush in without PPE.[3]

Step 2: PPE Up

Don double gloves (Nitrile + Laminate/Outer Nitrile).

Wear a fitted respirator (N95 minimum, Half-mask with organic vapor/acid gas cartridge

preferred).

Wear goggles and shoe covers.[4]

Step 3: Containment (Dry Spill)

Do NOT wet the powder (avoids spreading and hydrolysis).

Gently cover the spill with Vermiculite or Dry Sand to minimize dust generation.

Using a plastic scoop, carefully lift the powder/absorbent mixture into a wide-mouth

hazardous waste container.

Step 4: Decontamination[5]

Once the bulk solid is removed, wipe the area with a mild soap solution.

Scientist's Note: Do not use bleach. While bleach destroys free cyanide, using it on a

concentrated organic nitrile spill can generate tear gas-like byproducts (chlorinated nitriles)

or cause heat evolution.

Place all wipes, gloves, and scoop into the hazardous waste container.

Label container: "Debris from Toxic Nitrile Spill - Incinerate."
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Part 6: Regulatory & Compliance (Documentation)
When submitting this waste for pickup, your waste manifest must be accurate to prevent fines

and accidents.

Chemical Name: 2-(3-Chloro-4-methoxyphenyl)acetonitrile.[6][7]

Constituents: Organic Nitrile, Halogenated Aromatic.

Hazard Class: Toxic (6.1).

Packing Group: III (Typical for solid toxic organics, verify with specific SDS).

Special Handling: "Incineration Only. Contains Chlorine and Nitrogen."[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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